![molecular formula C19H19NO3 B214679 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214679.png)
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, also known as DPI, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a potent inhibitor of NADPH oxidase, an enzyme that plays a critical role in the production of reactive oxygen species (ROS) in cells.
Mechanism of Action
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one acts as a potent inhibitor of NADPH oxidase by binding to the enzyme's flavin adenine dinucleotide (FAD) cofactor, thereby preventing the transfer of electrons to molecular oxygen and the subsequent production of ROS. This inhibition of NADPH oxidase activity has been shown to have a wide range of effects on cellular signaling pathways, including the inhibition of NF-κB activation and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of ROS production, the modulation of cellular signaling pathways, and the induction of apoptosis. These effects have important implications for the treatment of a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one is its specificity for NADPH oxidase, which allows for the selective inhibition of ROS production without affecting other cellular processes. However, this compound has also been shown to have limitations in certain experimental settings, such as its instability in aqueous solutions and its potential for off-target effects on other enzymes.
Future Directions
There are many potential future directions for research on 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, including the development of more stable analogs, the investigation of its effects on other cellular processes, and the exploration of its potential as a therapeutic agent for a variety of diseases. Additionally, the use of this compound in combination with other inhibitors or drugs may provide new avenues for the treatment of complex diseases such as cancer and inflammation.
Synthesis Methods
The synthesis of 3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one involves a multi-step process that begins with the reaction of 2,5-dimethylbenzaldehyde with ethyl acetate to form 2-(2,5-dimethylphenyl)acetaldehyde. This intermediate is then reacted with methylamine to form the corresponding imine, which is reduced with sodium borohydride to yield 3-(2,5-dimethylphenyl)-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one. This compound is then oxidized with potassium permanganate to form this compound.
Scientific Research Applications
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. One of the most significant areas of research has been in the field of immunology, where this compound has been shown to inhibit the activation of NADPH oxidase in immune cells, leading to a reduction in ROS production and oxidative stress. This has important implications for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.
properties
Molecular Formula |
C19H19NO3 |
---|---|
Molecular Weight |
309.4 g/mol |
IUPAC Name |
3-[2-(2,5-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1-methylindol-2-one |
InChI |
InChI=1S/C19H19NO3/c1-12-8-9-13(2)14(10-12)17(21)11-19(23)15-6-4-5-7-16(15)20(3)18(19)22/h4-10,23H,11H2,1-3H3 |
InChI Key |
RDDSXDCLKRBLIT-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C)O |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)C)O |
Origin of Product |
United States |
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